Cas no 1153467-98-1 (2-Butanone, 3-[(2-fluorophenyl)thio]-)

• Product Name: 2-Butanone, 3-[(2-fluorophenyl)thio]-
• CAS No: 1153467-98-1
• MF: C₁₀H₁₁FOS
• MW: 198.257145166397
• CID: 5249987
• Update Time: 2025-07-18

2-Butanone, 3-[(2-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-[(2-fluorophenyl)sulfanyl]butan-2-one
• 2-Butanone, 3-[(2-fluorophenyl)thio]-

• Inchi： 1S/C10H11FOS/c1-7(12)8(2)13-10-6-4-3-5-9(10)11/h3-6,8H,1-2H3
• InChI Key： NKDBTBQEVXBXTP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)C(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Butanone, 3-[(2-fluorophenyl)thio]-

2-Butanone, 3-[(2-Fluorophenyl)thio]- (CAS No. 1153467-98-1): An Overview of Its Properties and Applications

2-Butanone, 3-[(2-fluorophenyl)thio]- (CAS No. 1153467-98-1) is a specialized organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-(2-Fluorophenylthio)-2-butanone, is characterized by its unique molecular structure and versatile chemical properties. The presence of a fluorine atom and a thioether group imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-Butanone, 3-[(2-fluorophenyl)thio]- is C₉H₉FOS, with a molecular weight of approximately 184.19 g/mol. The compound is typically synthesized through the reaction of 2-butanone with 2-fluorobenzenethiol in the presence of a suitable catalyst. This synthetic route has been optimized to achieve high yields and purity, ensuring its suitability for various applications in research and industry.

In recent years, 3-(2-Fluorophenylthio)-2-butanone has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them valuable in the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* reported the successful synthesis of a series of fluorinated anti-inflammatory compounds using 3-(2-Fluorophenylthio)-2-butanone as a key intermediate. These compounds exhibited enhanced potency and reduced side effects compared to their non-fluorinated counterparts.

Another significant application of 2-Butanone, 3-[(2-fluorophenyl)thio]- is in the field of agrochemicals. The unique structure of this compound makes it an ideal candidate for the development of novel pesticides and herbicides. Research conducted at the University of California demonstrated that derivatives of 3-(2-Fluorophenylthio)-2-butanone showed promising activity against various plant pathogens, suggesting its potential as a lead compound for further development.

The physical properties of 3-(2-Fluorophenylthio)-2-butanone are also noteworthy. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point is around 150°C at atmospheric pressure, making it suitable for use in various chemical processes that require moderate temperatures. The compound's stability under different conditions has been extensively studied to ensure its reliability in industrial applications.

In terms of safety, 3-(2-Fluorophenylthio)-2-butanone should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to minimize risks. Additionally, it is important to store it in a cool, dry place away from incompatible materials to maintain its integrity and prevent degradation.

The environmental impact of 3-(2-Fluorophenylthio)-2-butanone has also been evaluated. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, responsible disposal practices should be followed to ensure minimal environmental impact.

Recent advancements in analytical techniques have further enhanced our understanding of 3-(2-Fluorophenylthio)-2-butanone's properties and behavior. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used methods for its characterization and quantification. These techniques provide detailed insights into the compound's structure and purity, which are crucial for quality control in both research and industrial settings.

In conclusion, 3-(2-Fluorophenylthio)-2-butanone (CAS No. 1153467-98-1) is a versatile organic compound with significant potential in various fields, including medicinal chemistry, agrochemicals, and fine chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.